Cas no 2171856-85-0 (tert-butyl 3-hydroxy-3-2-(hydroxymethyl)bicyclo2.2.1heptan-2-ylazetidine-1-carboxylate)

• Product Name: tert-butyl 3-hydroxy-3-2-(hydroxymethyl)bicyclo2.2.1heptan-2-ylazetidine-1-carboxylate
• CAS No: 2171856-85-0
• MF: C₁₆H₂₇NO₄
• MW: 297.389885187149
• CID: 6195818
• PubChem ID: 165592383
• Update Time: 2025-06-15

tert-butyl 3-hydroxy-3-2-(hydroxymethyl)bicyclo2.2.1heptan-2-ylazetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-hydroxy-3-2-(hydroxymethyl)bicyclo2.2.1heptan-2-ylazetidine-1-carboxylate
• EN300-1631110
• 2171856-85-0
• tert-butyl 3-hydroxy-3-[2-(hydroxymethyl)bicyclo[2.2.1]heptan-2-yl]azetidine-1-carboxylate

• Inchi： 1S/C16H27NO4/c1-14(2,3)21-13(19)17-8-16(20,9-17)15(10-18)7-11-4-5-12(15)6-11/h11-12,18,20H,4-10H2,1-3H3
• InChI Key： YNOGXGVEJLGWOY-UHFFFAOYSA-N
• SMILES： OC1(CN(C(=O)OC(C)(C)C)C1)C1(CO)CC2CCC1C2

Computed Properties

• Exact Mass: 297.19400834g/mol
• Monoisotopic Mass: 297.19400834g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 438
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 70Ų

Additional information on tert-butyl 3-hydroxy-3-2-(hydroxymethyl)bicyclo2.2.1heptan-2-ylazetidine-1-carboxylate

Introduction to Tert-butyl 3-hydroxy-3-2-(hydroxymethyl)bicyclo2.2.1heptan-2-ylazetidine-1-carboxylate (CAS No. 2171856-85-0)

Tert-butyl 3-hydroxy-3-2-(hydroxymethyl)bicyclo2.2.1heptan-2-ylazetidine-1-carboxylate (CAS No. 2171856-85-0) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its intricate bicyclic structure and functional groups, exhibits unique chemical properties that make it a promising candidate for various therapeutic applications.

The molecular structure of tert-butyl 3-hydroxy-3-2-(hydroxymethyl)bicyclo2.2.1heptan-2-ylazetidine-1-carboxylate consists of a bicyclo[2.2.1]heptane core substituted with hydroxymethyl and azetidine moieties, further modified by a tert-butyl carboxylate group. This complex arrangement contributes to its distinct reactivity and binding affinity, which are critical factors in drug design and development.

In recent years, there has been a growing interest in exploring the pharmacological potential of compounds with similar structural motifs. The presence of both hydroxymethyl and azetidine groups in this molecule suggests that it may interact with biological targets in multiple ways, potentially enhancing its therapeutic efficacy. For instance, the hydroxymethyl group can participate in hydrogen bonding interactions, while the azetidine ring may engage in hydrophobic or electrostatic interactions with biological receptors.

One of the most compelling aspects of tert-butyl 3-hydroxy-3-2-(hydroxymethyl)bicyclo2.2.1heptan-2-ylazetidine-1-carboxylate is its potential application in the development of novel antimicrobial agents. The bicyclic scaffold is known to mimic natural products that exhibit potent biological activity, while the functional groups can be tailored to optimize binding to specific microbial targets. Preliminary studies have shown that derivatives of this compound exhibit promising activity against certain bacterial strains, making it a valuable scaffold for further medicinal chemistry investigations.

The tert-butyl carboxylate group not only provides stability to the molecule but also serves as a handle for further chemical modifications. This allows researchers to explore various derivatization strategies, such as introducing additional functional groups or altering the substitution patterns on the bicyclic core. Such modifications can fine-tune the pharmacokinetic and pharmacodynamic properties of the compound, making it more suitable for clinical applications.

Another area where tert-butyl 3-hydroxy-3-2-(hydroxymethyl)bicyclo2.2.1heptan-2-ylazetidine-1-carboxylate shows promise is in the field of anti-inflammatory drug development. Chronic inflammation is a hallmark of many diseases, and targeting inflammatory pathways has become a major focus in drug discovery. The unique structural features of this compound suggest that it may interfere with key inflammatory mediators by modulating enzyme activity or receptor binding.

In conclusion, tert-butyl 3-hydroxy-3-2-(hydroxymethyl)bicyclo2.2.1heptan-2-ylazetidine-1-carboxylate represents a fascinating compound with significant potential in pharmaceutical research. Its complex structure and diverse functional groups make it a versatile scaffold for developing novel therapeutic agents targeting various diseases, including antimicrobial infections and chronic inflammation disorders.